molecular formula C19H23N3O2 B239757 N-[4-(4-methylpiperazin-1-yl)phenyl]-2-phenoxyacetamide

N-[4-(4-methylpiperazin-1-yl)phenyl]-2-phenoxyacetamide

Cat. No. B239757
M. Wt: 325.4 g/mol
InChI Key: WWBRMJSBGXUIAM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-[4-(4-methylpiperazin-1-yl)phenyl]-2-phenoxyacetamide, commonly known as MPAPA, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. MPAPA is a small molecule that is synthesized through a multi-step process, and its unique chemical structure has been shown to have a variety of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of MPAPA is not fully understood, but it has been suggested that it may act through the inhibition of key signaling pathways that are involved in cancer cell growth and survival. Specifically, MPAPA has been shown to inhibit the activity of the protein kinase Akt, which is a key regulator of cell growth and survival. In addition, MPAPA has been shown to inhibit the activity of the transcription factor NF-κB, which is involved in the regulation of genes that promote cell survival and proliferation.
Biochemical and Physiological Effects:
MPAPA has been shown to have a variety of biochemical and physiological effects. In addition to its potential as a therapeutic agent for the treatment of cancer, MPAPA has also been shown to have anti-inflammatory and neuroprotective effects. Specifically, MPAPA has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and it has been suggested that it may have potential as a therapeutic agent for the treatment of inflammatory diseases, such as rheumatoid arthritis. In addition, MPAPA has been shown to have neuroprotective effects in animal models of neurodegenerative diseases, such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using MPAPA in lab experiments is its small size, which allows it to penetrate cell membranes and interact with intracellular targets. In addition, MPAPA has been shown to have low toxicity in vitro and in vivo, which makes it a promising candidate for further development as a therapeutic agent. However, one of the limitations of using MPAPA in lab experiments is its relatively complex synthesis method, which may limit its availability and increase its cost.

Future Directions

There are many potential future directions for research on MPAPA. One area of research that is particularly promising is the development of MPAPA as a therapeutic agent for the treatment of cancer. Further studies are needed to fully understand the mechanism of action of MPAPA and to determine its efficacy in vivo. In addition, there is potential for the development of MPAPA as a therapeutic agent for the treatment of inflammatory and neurodegenerative diseases. Finally, further studies are needed to optimize the synthesis method of MPAPA and to develop more efficient and cost-effective methods for its production.

Synthesis Methods

The synthesis of MPAPA involves a multi-step process that includes the reaction of 4-methylpiperazine with 4-nitrobenzaldehyde to form 4-(4-methylpiperazin-1-yl)benzaldehyde. This intermediate is then reacted with 2-phenoxyacetic acid in the presence of a catalyst to form MPAPA. The final product is purified through a series of chromatography steps to obtain a pure sample of MPAPA.

Scientific Research Applications

MPAPA has been shown to have a variety of potential applications in scientific research. One of the most promising areas of research for MPAPA is its potential as a therapeutic agent for the treatment of cancer. MPAPA has been shown to inhibit the growth of cancer cells in vitro and in vivo, and it has been suggested that its mechanism of action involves the inhibition of key signaling pathways that are involved in cancer cell growth and survival.

properties

Product Name

N-[4-(4-methylpiperazin-1-yl)phenyl]-2-phenoxyacetamide

Molecular Formula

C19H23N3O2

Molecular Weight

325.4 g/mol

IUPAC Name

N-[4-(4-methylpiperazin-1-yl)phenyl]-2-phenoxyacetamide

InChI

InChI=1S/C19H23N3O2/c1-21-11-13-22(14-12-21)17-9-7-16(8-10-17)20-19(23)15-24-18-5-3-2-4-6-18/h2-10H,11-15H2,1H3,(H,20,23)

InChI Key

WWBRMJSBGXUIAM-UHFFFAOYSA-N

SMILES

CN1CCN(CC1)C2=CC=C(C=C2)NC(=O)COC3=CC=CC=C3

Canonical SMILES

CN1CCN(CC1)C2=CC=C(C=C2)NC(=O)COC3=CC=CC=C3

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.